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Compound Name:
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nitrophenyl)acetamide

Cat. No.: B098350 Get Quote

An In-Depth Technical Guide to 2-Chloro-N-(4-nitrophenyl)acetamide: Synthesis, Properties,

and Applications

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 2-Chloro-N-(4-
nitrophenyl)acetamide, a key chemical intermediate. Designed for researchers, chemists, and

professionals in drug development and agrochemical synthesis, this document delves into its

core characteristics, synthesis protocols, and significant applications, grounding all information

in authoritative scientific data.

Introduction: A Versatile Chemical Building Block
2-Chloro-N-(4-nitrophenyl)acetamide, identified by CAS Number 17329-87-2, is a substituted

acetamide that serves as a pivotal precursor in the synthesis of a wide array of functional

molecules.[1] Its structure, featuring a reactive chloroacetyl group and a nitrophenyl ring,

makes it a versatile intermediate for introducing specific pharmacophores and functional

groups. This compound is particularly significant in the development of pharmaceuticals,

including anticancer agents, and as a precursor in the agrochemical industry.[2][3] Its utility

stems from the electrophilic nature of the carbon bearing the chlorine atom and the electronic

properties conferred by the nitro group on the aromatic ring.
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Common synonyms for this compound include 2-Chloro-4'-nitroacetanilide and N-

(Chloroacetyl)-4-nitroaniline.[1][4] Understanding its properties and synthetic pathways is

crucial for leveraging its full potential in complex organic syntheses.

Physicochemical and Structural Properties
The physical and chemical characteristics of a compound dictate its handling, reactivity, and

application. 2-Chloro-N-(4-nitrophenyl)acetamide is a solid at room temperature, typically

appearing as a white to light yellow powder or crystalline solid.[4]

Table 1: Core Physicochemical Properties
Property Value Source(s)

CAS Number 17329-87-2 [1]

Molecular Formula C₈H₇ClN₂O₃ [1]

Molecular Weight 214.61 g/mol [1][5]

Appearance
White to Light yellow

powder/crystal
[4]

Melting Point 183-189 °C [4][6]

IUPAC Name
2-chloro-N-(4-

nitrophenyl)acetamide
[1]

InChI Key
AZURFBCEYQYATI-

UHFFFAOYSA-N
[1]

Purity Typically >95-98% [4]

Storage Temperature
Inert atmosphere, room

temperature

Molecular Structure Analysis
The structure of 2-Chloro-N-(4-nitrophenyl)acetamide has been elucidated by single-crystal

X-ray diffraction.[7] The molecule is nearly planar. Structural studies reveal the presence of an

intramolecular C—H⋯O hydrogen bond, which forms a stable six-membered ring.[7] In the

crystalline state, molecules are interconnected by intermolecular N—H⋯O hydrogen bonds,
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creating infinite chains that are further stabilized by Cl⋯O interactions.[7] This ordered,

hydrogen-bonded network is a key feature influencing the compound's melting point and

solubility characteristics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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